molecular formula C6H8FNO2 B8547006 4-[(2-fluoroethyl)amino]furan-2(5H)-one

4-[(2-fluoroethyl)amino]furan-2(5H)-one

Cat. No.: B8547006
M. Wt: 145.13 g/mol
InChI Key: IKYDFFSVUZBGCQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-[(2-fluoroethyl)amino]furan-2(5H)-one is a useful research compound. Its molecular formula is C6H8FNO2 and its molecular weight is 145.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C6H8FNO2

Molecular Weight

145.13 g/mol

IUPAC Name

3-(2-fluoroethylamino)-2H-furan-5-one

InChI

InChI=1S/C6H8FNO2/c7-1-2-8-5-3-6(9)10-4-5/h3,8H,1-2,4H2

InChI Key

IKYDFFSVUZBGCQ-UHFFFAOYSA-N

Canonical SMILES

C1C(=CC(=O)O1)NCCF

Origin of Product

United States

Synthesis routes and methods

Procedure details

On a water separator, 550 mg (4.97 mmol) of 2-fluoroethylamine hydrochloride, 547 mg (5.47 mmol) of tetronic acid, 408 mg (4.97 mmol) of sodium acetate and 9 mg (0.05 mmol) of 4-toluene-sulphonic acid in 50 ml of toluene are heated under reflux for 5 hours. The reaction mixture is concentrated under reduced pressure and then taken up in ethyl acetate and washed with 1 N aqueous sodium hydroxide solution. The aqueous phase is extracted repeatedly with ethyl acetate and the combined organic phase is dried over sodium sulphate. Concentration of the organic phase under reduced pressure and purification of the residue by recrystallization from ethyl acetate/cyclohexane gives 300 mg (42% of theory) of 4-[(2-fluoroethyl)amino]furan-2(5H)-one.
Name
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0 (± 1) mol
Type
reactant
Reaction Step One
Name
2-fluoroethylamine hydrochloride
Quantity
550 mg
Type
reactant
Reaction Step One
Quantity
547 mg
Type
reactant
Reaction Step One
Quantity
408 mg
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
9 mg
Type
catalyst
Reaction Step One

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